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Compound Focus: Raltegravir Potassium

CAS No.: 871038-72-1

Cat. No.: S548945

The table below summarizes the key quantitative data for the limiting apparent molar expansibility

((E_{\phi}~{0})) of Raltegravir Potassium in different aqueous solutions, as reported in a 2025 study [1].

Temperature Limiting Apparent Molar Expansibility, (E_{\phi}*{0})

Solution (K) (x10-* m? mol-* K-)
Water 288.15-318.15 0.15+0.04

Aqueous Potassium 288.15-318.15 0.31+0.04

Chloride (KCI)

Agueous o-Lactose 288.15-318.15 0.27 £0.04

Experimental Insights and Protocol

The data in the table above was derived from a detailed experimental study. Here is a summary of the

methodology and the key interaction insights from the research [1].

e Experimental Protocol: The study measured densities, speed of sound, and viscosities of
Raltegravir potassium in water, aqueous KCI, and aqueous a-Lactose. The measurements were
taken at temperatures ranging from 288.15 K to 318.15 K at atmospheric pressure, over a drug
concentration range of 0.02 to 0.1 mol-kg=*. The limiting apparent molar expansibility ((E_{\phi}*{0}))
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was calculated from the temperature dependence of the limiting apparent molar volume
((V_{\phi}{0})) [1].

¢ Interaction Characteristics: The positive values of (E_{\phi}{0}) across all systems indicate the
presence of predominantly solute-solvent interactions. The higher expansibility in solutions
containing KCI or a-Lactose, compared to pure water, suggests that these co-solutes enhance the
interaction of Raltegravir potassium with water, potentially through ion-dipole and hydrophilic
interactions. This implies that Raltegravir potassium acts as a structure-breaking species in
these aqueous solutions [1].

Experimental and Data Analysis Workflow

The following diagram outlines the key experimental and computational workflow used in the study to

determine the thermodynamic properties, including the limiting apparent molar expansibility.
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Start: Experimental Setup

Click to download full resolution via product page

Context and Significance of Raltegravir Potassium

To fully appreciate the physico-chemical data, it is helpful to understand the drug's background.

¢ Mechanism of Action: Raltegravir is a pioneering HIV-1 integrase inhibitor. It works by blocking the
strand transfer step of the viral integrase enzyme, thereby preventing the integration of viral DNA into
the host genome and stopping viral replication [2] [3].

e Drug Form and Market: The potassium salt of Raltegravir is the active pharmaceutical ingredient
(API) used in formulations. The global market for this API is significant, driven by the ongoing need for
effective antiretroviral therapies [4].
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¢ Ongoing Research: The study of its interaction characteristics in solution, as detailed above,
provides a foundation for further pharmaceutical development, including the design of novel analogs
with potentially enhanced efficacy and the exploration of drug repurposing opportunities for
conditions like inflammation and cancer [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. An Insight into Interactional Characteristics of AqQueous Raltegravir ... [link.springer.com]
2. Raltegravir: molecular basis of its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

3. Raltegrauvir: first in class HIV integrase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

4. Global Raltegravir APl Market Insights: Growing Demand... Potassium [linkedin.com]

5. Analysis of raltegravir analogs to enhance inhibitory ... [nature.com]

6. Repurposing raltegravir for reducing inflammation and ... [nature.com]

To cite this document: Smolecule. [Summary of Apparent Molar Expansibility Data for Raltegravir
Potassium]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b548945#raltegravir-potassium-limiting-apparent-molar-

expansibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s548945?utm_src=pdf-bulk
https://www.smolecule.com/products/s548945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

